Cas no 872881-13-5 (N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 872881-13-5
• MF: C₁₉H₂₈N₄O₆S
• MW: 440.513823509216
• CID: 5509286
• Update Time: 2025-10-21

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N-(2-morpholin-4-ylethyl)oxamide
• N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C19H28N4O6S/c24-18(20-7-9-22-10-13-28-14-11-22)19(25)21-15-17-23(8-4-12-29-17)30(26,27)16-5-2-1-3-6-16/h1-3,5-6,17H,4,7-15H2,(H,20,24)(H,21,25)
• InChI Key： PBQBGVKPPFXMKI-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCCO1)=O

Additional information on N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide

N-{3-(Benzenesulfonyl)-1,3-Oxazinan-2-ylmethyl}-N'-2-(Morpholin-4-yl)Ethylethanediamide: A Comprehensive Overview

The compound with CAS No 872881-13-5, known as N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide, is a highly specialized chemical entity with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzenesulfonyl group, a 1,3-oxazinan ring, and a morpholine moiety. The combination of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The benzenesulfonyl group, for instance, is known for its ability to enhance the stability and bioavailability of drugs. Similarly, the 1,3-oxazinan ring contributes to the molecule's flexibility and ability to interact with biological targets. The morpholine moiety further adds to the molecule's pharmacokinetic properties, making it an attractive candidate for therapeutic applications.

One of the most promising applications of this compound lies in its potential as a drug delivery agent. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and absorption. Recent findings suggest that this compound can significantly improve the efficacy of poorly water-soluble drugs, making it a valuable tool in overcoming one of the major challenges in drug development.

In addition to its pharmaceutical applications, N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide has shown potential in materials science. Its unique structure allows it to form self-assembled monolayers on various surfaces, which can be utilized in the development of advanced coatings and sensors. This property has been extensively studied in recent years, with researchers exploring its use in creating highly sensitive biosensors for medical diagnostics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, reducing production costs and improving yield. These improvements have made the compound more accessible for large-scale applications, further enhancing its potential impact across multiple industries.

From an environmental perspective, the compound's biodegradability has been a topic of interest. Studies have shown that under specific conditions, it can undergo controlled degradation without releasing harmful byproducts. This characteristic aligns with the growing demand for eco-friendly chemical compounds in various industries.

In conclusion, N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-y l)ethylethanediamide (CAS No 872881-13-5) is a multifaceted compound with immense potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable asset for researchers seeking innovative solutions across these fields. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing science and technology is expected to grow significantly.